Cas no 111767-05-6 (L-Ornithine,2-(hydroxymethyl)- (9CI))

L-Ornithine,2-(hydroxymethyl)- (9CI) structure
111767-05-6 structure
Product name:L-Ornithine,2-(hydroxymethyl)- (9CI)
CAS No:111767-05-6
MF:C6H14N2O3
MW:162.18696
CID:129389
PubChem ID:432258

L-Ornithine,2-(hydroxymethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Ornithine,2-(hydroxymethyl)- (9CI)
    • CHEMBL3303021
    • SCHEMBL7198367
    • 111767-05-6
    • 2,5-diamino-2-(hydroxymethyl)pentanoic acid
    • Inchi: InChI=1S/C6H14N2O3/c7-3-1-2-6(8,4-9)5(10)11/h9H,1-4,7-8H2,(H,10,11)
    • InChI Key: RJKHSEVDLVVSAK-UHFFFAOYSA-N
    • SMILES: NCCCC(C(=O)O)(N)CO

Computed Properties

  • Exact Mass: 162.10044231g/mol
  • Monoisotopic Mass: 162.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.5
  • Topological Polar Surface Area: 110Ų

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